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Compound of Interest

Compound Name: DC260126

Cat. No.: B1669872

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste like DC260126 is a critical component of laboratory safety and environmental
responsibility. This guide provides essential safety and logistical information for the handling
and disposal of DC260126, a potent and selective antagonist of the G-protein coupled receptor
40 (GPRA40).

While specific institutional and local regulations must always be followed, this document
outlines the key steps and considerations for the safe disposal of DC260126. It is imperative to
consult the Safety Data Sheet (SDS) provided by the supplier and to confer with your
institution's Environmental Health and Safety (EHS) department before proceeding with any

disposal protocol.

Chemical and Physical Properties of DC260126

A summary of the key quantitative data for DC260126 is presented below for easy reference.
This information is crucial for understanding the compound's characteristics and for making
informed decisions on its handling and disposal.
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Property Value

Chemical Name N-(4-butylphenyl)-4-fluoro-benzenesulfonamide
Molecular Formula C16H1sFNO2S

Molecular Weight 307.38 g/mol

CAS Number 346692-04-4

Appearance Crystalline solid

Soluble in DMSO (=20 mg/mL) and Ethanol

Solubilit
oIy (=100 mg/mL)

Storage Store at -20°C

Immediate Safety and Handling Precautions

Before handling or disposing of DC260126, it is crucial to wear appropriate personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat. All
handling of the solid compound or its solutions should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to minimize the risk of inhalation. In case of skin or eye
contact, flush the affected area with copious amounts of water and seek medical attention.

Step-by-Step Disposal Protocol

The proper disposal of DC260126, as with most research chemicals, involves a multi-step
process that prioritizes safety and regulatory compliance. The following protocol provides a
general framework for the disposal of this compound.

o Waste Identification and Segregation:

o Solid Waste: Unused or expired DC260126 powder should be treated as chemical waste.
Any lab supplies, such as weigh boats or spatulas, that have come into direct contact with
the solid compound should also be considered contaminated and disposed of accordingly.

o Liquid Waste: Solutions containing DC260126, including stock solutions and experimental
media, must be collected as hazardous liquid waste. Do not pour any solution containing
DC260126 down the drain.
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o Contaminated Materials: All disposable labware, such as pipette tips, centrifuge tubes, and
gloves, that have been in contact with DC260126 should be collected in a designated
hazardous waste container.

o Containerization and Labeling:
o Use chemically compatible, leak-proof containers for all DC260126 waste.

o Clearly label each waste container with "Hazardous Waste" and the full chemical name:
"DC260126 (N-(4-butylphenyl)-4-fluoro-benzenesulfonamide)”. Include the approximate
concentration and quantity of the waste.

o Storage:

o Store waste containers in a designated, secure, and well-ventilated satellite accumulation
area.

o Ensure that the storage area is away from incompatible chemicals.
» Final Disposal:

o Contact your institution's EHS department to arrange for the collection and disposal of the
hazardous waste.

o Only licensed hazardous waste disposal contractors should handle the final disposal of
DC260126.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
DC260126.
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DC260126 Disposal Workflow

Start: DC260126 Waste Generated

Identify Waste Type

Liquid
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\ 4 Y
Containerize in a Labeled Hazardous Solid Waste Container Containerize in a Labeled Hazardous Liquid Waste Container
Y Y
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Contact Institutional EHS for Pickup

End: Proper Disposal by Licensed Contractor

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of DC260126 waste.
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Disclaimer: This information is intended as a general guide. Always consult the specific Safety
Data Sheet for DC260126 provided by your supplier and adhere to all local, state, and federal
regulations, as well as your institution's specific waste disposal policies.

 To cite this document: BenchChem. [Proper Disposal of DC260126: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669872#dc260126-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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